Cas no 2580218-94-4 ((3-Methylcyclopentyl)methanesulfonamide)

• Product Name: (3-Methylcyclopentyl)methanesulfonamide
• CAS No: 2580218-94-4
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5804830
• PubChem ID: 89110507
• Update Time: 2025-06-14

(3-Methylcyclopentyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-methylcyclopentyl)methanesulfonamide
• SCHEMBL13539005
• 2580218-94-4
• EN300-6046143
• (3-Methylcyclopentyl)methanesulfonamide

• Inchi： 1S/C7H15NO2S/c1-6-2-3-7(4-6)5-11(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： NZNMSWFALKWFLH-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on (3-Methylcyclopentyl)methanesulfonamide

Recent Advances in the Study of (3-Methylcyclopentyl)methanesulfonamide (CAS: 2580218-94-4) in Chemical Biology and Pharmaceutical Research

(3-Methylcyclopentyl)methanesulfonamide (CAS: 2580218-94-4) is a sulfonamide derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development.

The synthesis of (3-Methylcyclopentyl)methanesulfonamide has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. These methodological advancements have facilitated further exploration of its biological activities, including its interactions with specific protein targets and enzymes.

Pharmacological studies have revealed that (3-Methylcyclopentyl)methanesulfonamide exhibits notable activity in modulating inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated to assess its suitability as a drug candidate.

Recent research has also explored the compound's potential in oncology. Preliminary findings indicate that (3-Methylcyclopentyl)methanesulfonamide may interfere with cancer cell proliferation by targeting specific signaling pathways. These findings are supported by data from cell-based assays and animal models, which highlight its efficacy in reducing tumor growth. Further studies are underway to elucidate its precise mechanism of action and to optimize its therapeutic index.

In conclusion, (3-Methylcyclopentyl)methanesulfonamide (CAS: 2580218-94-4) represents a versatile compound with significant potential in drug discovery and development. Its unique chemical properties and broad biological activities make it a valuable subject for ongoing research. Future studies should focus on clinical translation, toxicity profiling, and formulation development to fully realize its therapeutic potential.